Cas no 142341-24-0 (Phosphonic acid,[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]-, diphenyl ester (9CI))

• Product Name: Phosphonic acid,[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]-, diphenyl ester (9CI)
• CAS No: 142341-24-0
• MF: C₂₀H₂₀N₅O₄P
• MW: 425.37766456604
• CID: 201699
• PubChem ID: 463352
• Update Time: 2025-04-19

Phosphonic acid,[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]-, diphenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]-, diphenyl ester (9CI)
• 9-[2-(diphenoxyphosphorylmethoxy)ethyl]purin-6-amine
• Phosphonic acid, ((2-(6-amino-9H-purin-9-yl)ethoxy)methyl)-, diphenyl ester
• Phosphonic acid, [[2-(6-amino-9H-purin-9-yl)ethoxy]methyl]-, diphenyl ester
• Diphenyl-PMEA
• Diphenyl-9-(2-phosphonylmethoxyethyl)adenine
• 142341-24-0
• DTXSID90162020
• SCHEMBL15532108
• CHEMBL53602

• Inchi： 1S/C20H20N5O4P/c21-19-18-20(23-13-22-19)25(14-24-18)11-12-27-15-30(26,28-16-7-3-1-4-8-16)29-17-9-5-2-6-10-17/h1-10,13-14H,11-12,15H2,(H2,21,22,23)
• InChI Key： QNEKETGRJAVLNV-UHFFFAOYSA-N
• SMILES： P(COCCN1C=NC2C(N)=NC=NC1=2)(=O)(OC1C=CC=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 425.1255
• Monoisotopic Mass: 425.125291
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.42
• Boiling Point: 635.4°Cat760mmHg
• Flash Point: 338.1°C
• Refractive Index: 1.667
• PSA: 114.38
• LogP: 4.31490